D-ERYTHRO-2-TETRADECANOYLAMINO-1-PHENYL-1-PROPANOL

• CAS No.: 143492-39-1
• Product Name: D-ERYTHRO-2-TETRADECANOYLAMINO-1-PHENYL-1-PROPANOL
• Molecular Formula: C22H37NO2
• Molecular Weight: 347.543
• IUPAC Name: N-[(1R,2S)-1-hydroxy-1-phenylpropan-2-yl]tridecanamide
• Standard InChI: InChI=1S/C22H37NO2/c1-3-4-5-6-7-8-9-10-11-15-18-21(24)23-19(2)22(25)20-16-13-12-14-17-20/h12-14,16-17,19,22,25H,3-11,15,18H2,1-2H3,(H,23,24)/t19-,22-/m0/s1
• Standard InChIKey: MUDUQRRTPCKPNJ-UGKGYDQZSA-N
• SMILES: CCCCCCCCCCCCC(=O)NC(C)C(C1=CC=CC=C1)O
• Appearance: Unit:100 mgSolvent:nonePurity:98+%Physical solid
• Reference: 1. A. Bielawska et al. “(1S,2R)-D-erythro-2-(N-Myristoylamino)-1-phenyl-1-propanol as an Inhibitor of Ceramidase” The Journal of Biological Chemistry,vol. 271 pp. 12646-12654, 19962. S. Payne et al. “Epidermal growth factor inhibits ceramide-induced apoptosis and lowers ceramide levels in primary placental trophoblasts” CellularPhysiology, vol. 180 pp. 263-270, 19993. C. Rodriguez-Lafrasse et al. “Increasing endogenous ceramide using inhibitors of sphingolipid metabolism maximizes ionizing radiation-inducedmitochondrial injury and apoptotic cell killing” International Journal of Cancer, vol. 101 pp. 589-598, 20024. N. Auge et al. “Oxidized LDL-Induced Smooth Muscle Cell Proliferation Involves the EGF Receptor/PI-3 Kinase/Akt and the Sphingolipid SignalingPathways” Athersclerosis, Thrombosis, and Vascular Biology, vol. 22 pp. 1990-1995, 2002
• Last Modified: Aug 20 2021